Cas no 62160-85-4 (1H-Pyrazole-3-carboxylic acid, 1-(4-bromophenyl)-5-phenyl-)
62160-85-4 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 1-(4-bromophenyl)-5-phenyl-
CAS No:62160-85-4
MF:C16H11BrN2O2
MW:343.174742937088
CID:455910
PubChem ID:12320464
Update Time:2025-04-19
1H-Pyrazole-3-carboxylic acid, 1-(4-bromophenyl)-5-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxylic acid, 1-(4-bromophenyl)-5-phenyl-
- 1-(4-bromophenyl)-5-phenylpyrazole-3-carboxylic acid
- 1-(4-Bromophenyl)-5-phenyl-1H-pyrazole-3-carboxylic acid
- DTXSID40488429
- AKOS009151463
- 62160-85-4
-
- Inchi: 1S/C16H11BrN2O2/c17-12-6-8-13(9-7-12)19-15(10-14(18-19)16(20)21)11-4-2-1-3-5-11/h1-10H,(H,20,21)
- InChI Key: OYUVGBSSFDXXPA-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)N1C(=CC(C(=O)O)=N1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 342.00043
- Monoisotopic Mass: 342.00039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12
1H-Pyrazole-3-carboxylic acid, 1-(4-bromophenyl)-5-phenyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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